5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 5-bromo-1-methyl-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C7H6BrNO3/c1-9-3-4(8)2-5(6(9)10)7(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: RKLHARUABHWIDP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)C(=O)O)Br
• Molecular Formula: C7H6BrNO3
• DSSTOX Substance ID: DTXSID90725573
• Molecular Weight: 232.03 g/mol
• CAS No.: 846048-15-5

Description

“5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 846048-15-5. It has a molecular weight of 232.03.

Synthesis Analysis

The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which then reacts with active methylene nitriles.

Molecular Structure Analysis

The IUPAC name for this compound is 5-bromo-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid. The InChI code is 1S/C7H6BrNO3/c1-9-3-4 (8)2-5 (6 (9)10)7 (11)12/h2-3H,1H3, (H,11,12) and the InChI key is RKLHARUABHWIDP-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound 5-cyano-2-oxo-1,2-dihydropyridine-3-carboxylic acid easily reacts with alkyl halides regioselectively at the S atom to give sulfides. Other active methylene nitriles were also introduced in the reaction.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is sealed in dry storage conditions. It is soluble in water and some organic solvents such as ethanol and dichloromethane.

Scientific Research Applications

Organic Synthesis Applications

The synthesis of heterocyclic compounds and their derivatives is a critical area of research due to their significance in medicinal chemistry. For example, a study describes the preparation of 2-(heterocyclyl)-4-ethyl-4,7-dihydro-7-oxothieno[3,2-b]pyridine-6-carboxylic acids by aminolysis of corresponding 2-bromo derivatives, highlighting the versatility of brominated compounds in creating complex heterocyclic structures Elliott, O'hanlon, & Rogers, 1987. Another study discusses the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, demonstrating the use of brominated compounds in synthesizing molecules with potential pharmacological activities Hirokawa, Horikawa, & Kato, 2000.

Coordination Chemistry and Ligand Design

Brominated heterocyclic compounds serve as crucial intermediates in the design of ligands for metal coordination, which is fundamental for developing catalytic systems and new materials. For instance, the one-pot halomethylation of 5-substituted salicylaldehydes has been achieved, establishing a method to attach functional arms to salicylaldehydes for applications in organic and coordination chemistry Wang, Wilson, Blake, Collinson, Tasker, & Schröder, 2006.

Safety and Hazards

The compound has been classified under GHS07. The hazard statements include H302-H312-H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.